Cas no 2734777-39-8 (1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol)

1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol is a brominated and chlorinated aromatic compound featuring a methoxy substituent, which enhances its utility in synthetic organic chemistry. The presence of both bromine and chlorine atoms provides multiple reactive sites, making it a versatile intermediate for nucleophilic substitution and cross-coupling reactions. Its dichloroethanol moiety further contributes to its reactivity, particularly in the formation of complex heterocyclic structures. This compound is valued for its stability under standard conditions and its compatibility with a range of catalysts, facilitating its use in pharmaceutical and agrochemical research. Its well-defined structure ensures reproducibility in synthetic applications.

1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol structure

2734777-39-8 structure

Product Name:1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol

CAS No:2734777-39-8

MF:C₉H₉BrCl₂O₂

MW:299.98

CID:5080233

Update Time:2025-05-23

1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol Chemical and Physical Properties

Names and Identifiers

- 1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol
- Inchi： 1S/C9H9BrCl2O2/c1-14-7-4-5(10)2-3-6(7)8(13)9(11)12/h2-4,8-9,13H,1H3
- InChI Key： UBXBGDMPRLUJKE-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C(C(Cl)Cl)O)=C(OC)C=1

1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Aaron	AR022KGG-1g	1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol	2734777-39-8		1g	$271.00	2023-12-15
Aaron	AR022KGG-5g	1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol	2734777-39-8		5g	$813.00	2023-12-15
Aaron	AR022KGG-250mg	1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol	2734777-39-8	95%	250mg	$742.00	2025-02-17
Aaron	AR022KGG-500mg	1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol	2734777-39-8	95%	500mg	$843.00	2025-02-17

1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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5. An atomic scale study of defects in Co2FeAl

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Additional information on 1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol

1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol: A Comprehensive Overview

1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol, identified by the CAS number 2734777-39-8, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a dichloroethanol moiety. The presence of multiple functional groups makes it a valuable intermediate in the synthesis of complex molecules, particularly in the pharmaceutical and agrochemical industries.

The structural features of 1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol include a bromine atom at the para position of the phenyl ring and a methoxy group at the ortho position. These substituents contribute to the compound's reactivity and selectivity in various chemical reactions. The dichloroethanol group further enhances its utility as a building block for constructing larger molecules with specific biological or chemical properties.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role in synthesizing novel polymers with enhanced thermal stability and mechanical properties. The ability to introduce controlled stereochemistry during synthesis has been particularly beneficial in this context.

In the pharmaceutical sector, 1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol has been utilized as an intermediate in the production of bioactive compounds. Its brominated aromatic ring serves as a platform for attaching various pharmacophores, enabling the creation of molecules with desired therapeutic effects. Recent advancements in asymmetric synthesis have further expanded its applications in drug discovery.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Recent innovations in catalytic methods have improved the efficiency and sustainability of its production. For example, the use of transition metal catalysts has enabled selective bromination and chlorination reactions under mild conditions.

From an environmental perspective, researchers are increasingly focusing on developing greener synthesis pathways for 1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol. This includes exploring biocatalytic methods and utilizing renewable feedstocks to reduce the environmental footprint of its production.

In conclusion, 1-(4-Bromo-2-methoxyphenyl)-2,2-dichloroethanol remains a critical compound in modern chemistry due to its structural versatility and functional diversity. Ongoing research continues to uncover new applications and improve its synthesis methods, ensuring its relevance in both academic and industrial settings.